Cas no 53159-50-5 (6,7-Quinolinedicarbonitrile, 5,8-dihydroxy-)

• Product Name: 6,7-Quinolinedicarbonitrile, 5,8-dihydroxy-
• CAS No: 53159-50-5
• MF: C₁₁H₅N₃O₂
• MW: 211.176301717758
• CID: 1581293
• Update Time: 2024-08-24

6,7-Quinolinedicarbonitrile, 5,8-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 6,7-Quinolinedicarbonitrile, 5,8-dihydroxy-

• Inchi： 1S/C11H5N3O2/c12-4-7-8(5-13)11(16)9-6(10(7)15)2-1-3-14-9/h1-3,15-16H
• InChI Key： AQKSPPNJHIVPMI-UHFFFAOYSA-N
• SMILES： N1C2C(=C(O)C(C#N)=C(C#N)C=2O)C=CC=1

Computed Properties

• Exact Mass: 211.03825
• Monoisotopic Mass: 211.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.9A^2

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 558.8±50.0 °C(Predicted)
• PSA: 100.93
• pka: 4.70±0.50(Predicted)